Cas no 1339424-18-8 (3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide)

• Product Name: 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide
• CAS No: 1339424-18-8
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 6287842
• PubChem ID: 64219270
• Update Time: 2025-05-24

3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide
• AKOS013539860
• EN300-1617298
• 1339424-18-8

• Inchi： 1S/C9H19NO3S/c1-8(7-14(10,11)12)6-13-9-4-2-3-5-9/h8-9H,2-7H2,1H3,(H2,10,11,12)
• InChI Key： NSZFPKSYVILRJH-UHFFFAOYSA-N
• SMILES： S(CC(C)COC1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 221.10856464g/mol
• Monoisotopic Mass: 221.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide

Professional Introduction to Compound with CAS No. 1339424-18-8 and Product Name: 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide

Compound with the CAS number 1339424-18-8 and the product name 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide moiety, in particular, exhibits promising characteristics that make it a valuable candidate for further investigation and utilization in various biochemical and therapeutic contexts.

The structural composition of this compound is meticulously designed to optimize its pharmacological activity. The presence of the cyclopentyloxy group contributes to its lipophilicity, enhancing membrane permeability and facilitating cellular uptake, which is a critical factor in drug bioavailability. Simultaneously, the sulfonamide functional group introduces a polar region that improves water solubility, making it more suitable for formulation in aqueous-based pharmaceutical solutions. This balance between lipophilicity and hydrophilicity is essential for achieving efficient drug delivery systems.

In recent years, there has been a growing interest in sulfonamide derivatives due to their versatile biological activities. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide derivative, with its optimized structure, shows particular promise in modulating enzyme activities and receptor interactions. This has led to its exploration as a potential therapeutic agent in treating various diseases, including neurological disorders and metabolic syndromes.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Studies have indicated that sulfonamide derivatives can interact with specific neurotransmitter receptors, leading to altered signaling pathways that may alleviate symptoms associated with conditions such as epilepsy and chronic pain. The cyclopentyloxy group further enhances these interactions by improving binding affinity and selectivity. This makes 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide a compelling candidate for further development into novel therapeutic agents.

Furthermore, the compound's structural features make it an attractive scaffold for medicinal chemists seeking to develop new drugs. The sulfonamide moiety provides a versatile platform for chemical modification, allowing researchers to fine-tune pharmacokinetic and pharmacodynamic properties. This flexibility has enabled the synthesis of numerous derivatives with enhanced efficacy and reduced side effects. The 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide structure exemplifies how strategic functionalization can yield compounds with significant therapeutic potential.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mechanisms and interaction patterns with biological targets. These simulations have helped researchers predict how modifications to the 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide structure might influence its biological activity. Such predictive capabilities are invaluable in accelerating the drug discovery process and reducing the time required to bring new therapies to market.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique properties make it suitable for use in agrochemicals and industrial processes where precise chemical interactions are required. For instance, sulfonamide derivatives have been explored as herbicides and fungicides due to their ability to disrupt metabolic pathways in pests and pathogens. The 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide derivative could serve as a precursor for developing novel agrochemicals that offer improved efficacy while minimizing environmental impact.

In conclusion, compound with CAS No. 1339424-18-8 and the product name 3-(cyclopentyloxy)-2-methylpropane-1-sulfonamide represents a significant advancement in chemical research with substantial implications for pharmaceutical development. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further investigation. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and biotechnology.